![molecular formula C12H18N4O2 B3920845 N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide](/img/structure/B3920845.png)
N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide
Overview
Description
N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide, also known as MPAA, is a chemical compound that has been extensively studied for its potential therapeutic applications. It was first synthesized by a team of researchers at the University of California, San Francisco in 2010. Since then, numerous studies have been conducted to investigate the mechanism of action and potential applications of MPAA.
Mechanism of Action
The exact mechanism of action of N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide is not fully understood, but it is believed to work by inhibiting the activity of a protein called Hsp70. Hsp70 is involved in the folding and stabilization of proteins, and its inhibition can lead to the degradation of misfolded proteins and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory properties, and to inhibit the activity of certain enzymes involved in inflammation.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide for lab experiments is its specificity for Hsp70, which allows for the investigation of the role of this protein in various cellular processes. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide. One area of interest is the development of more potent and selective Hsp70 inhibitors based on the structure of this compound. Another area of interest is the investigation of the potential therapeutic applications of this compound in other disease contexts, such as neurodegenerative diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Scientific Research Applications
N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide has been studied extensively for its potential therapeutic applications, particularly in the field of cancer research. It has been shown to have anticancer properties, and several studies have investigated its potential as a chemotherapeutic agent.
properties
IUPAC Name |
N-[1-(6-methoxypyrimidin-4-yl)piperidin-4-yl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N4O2/c1-9(17)15-10-3-5-16(6-4-10)11-7-12(18-2)14-8-13-11/h7-8,10H,3-6H2,1-2H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEWPSODRMYBDLQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1CCN(CC1)C2=CC(=NC=N2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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